Cas no 2248414-85-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate
• CAS No: 2248414-85-7
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 6227162
• PubChem ID: 165761539
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515128
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate
• 2248414-85-7

• Inchi： 1S/C16H12N2O4S/c19-14(10-23-9-11-5-7-17-8-6-11)22-18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9-10H2
• InChI Key： IZCJZYRNKMNUML-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate (CAS No. 2248414-85-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate, identified by the chemical compound code CAS No. 2248414-85-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a fused isoindole core with functionalized sulfur and nitrogen atoms, which endows it with unique electronic and steric properties. The presence of a pyridin-4-ylmethylsulfanyl substituent introduces an intriguing pharmacophoric moiety, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate is characterized by its rigid bicyclic system, which includes an isoindole ring system embedded with a dioxo (C=O) group at the 1-position and a hydroxyacetic acid moiety at the 3-position. The sulfanyl group at the 2-position further enhances its potential as a bioactive scaffold. This particular arrangement of functional groups not only contributes to its distinct chemical reactivity but also opens up avenues for diverse biological interactions.

In recent years, there has been growing interest in isoindole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The pyridinylmethylsulfanyl moiety, in particular, has been shown to modulate enzyme activities and interact with biological targets in a manner that could be therapeutically beneficial. This has spurred extensive research into synthesizing novel derivatives with optimized pharmacokinetic profiles and enhanced efficacy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-yl)methyl]sulfanyl}acetate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Key steps typically include cyclization reactions to form the isoindole core, followed by functionalization at the appropriate positions using sulfur-containing reagents. The introduction of the pyridinylmethylsulfanyl group often involves nucleophilic substitution or metal-catalyzed cross-coupling reactions, which are critical for achieving high yields and purity.

One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutic agents. The combination of the isoindole scaffold with the sulfanyl and pyridinyl substituents creates a multifaceted pharmacophore that can interact with multiple biological targets simultaneously. This polypharmacicity is increasingly recognized as a strategy to enhance therapeutic outcomes by addressing complex disease mechanisms through multiple pathways.

Recent studies have highlighted the importance of optimizing synthetic routes to improve accessibility and scalability for large-scale production. Advances in catalytic methods have enabled more efficient transformations, reducing both reaction times and waste generation. Additionally, computational modeling techniques have been employed to predict binding affinities and optimize molecular geometry, thereby accelerating the drug discovery process.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(pyridin-4-ylmethyl)sulfanyl}acetate has revealed promising results in preclinical models. In vitro assays have demonstrated inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. These findings are particularly noteworthy given the structural complexity of the compound and its potential to modulate multiple disease-relevant pathways.

The development of this compound into a clinical candidate requires rigorous testing to assess its safety profile and therapeutic efficacy. Phase I clinical trials are typically initiated to evaluate pharmacokinetics and identify potential adverse effects in healthy volunteers. Subsequent phases involve expanding patient populations to assess efficacy in specific disease indications while monitoring for side effects.

The role of computational chemistry in designing novel molecules cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at an atomic level. By predicting binding modes and affinities, researchers can refine structures to enhance potency while minimizing off-target effects.

The future prospects for 1,3-dioxo-2,3-dihydro-lH-lsoindol-Z-yI 2-{[(pyridin-S-yI)methyI]sulfanyI}acetate are bright given its unique structural features and demonstrated biological activity. Continued research efforts are expected to yield more potent derivatives with improved pharmacokinetic properties suitable for clinical development.